Cas no 899996-28-2 (3-chloro-N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}benzamide)

• Product Name: 3-chloro-N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}benzamide
• CAS No: 899996-28-2
• MF: C₁₈H₁₂ClN₅O₂
• MW: 365.773181915283
• CID: 5492639
• Update Time: 2025-05-20

3-chloro-N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-(4-oxo-1-phenylpyrazolo[3,4-d]pyrimidin-5-yl)benzamide
• 3-chloro-N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}benzamide

• Inchi： 1S/C18H12ClN5O2/c19-13-6-4-5-12(9-13)17(25)22-23-11-20-16-15(18(23)26)10-21-24(16)14-7-2-1-3-8-14/h1-11H,(H,22,25)
• InChI Key： GDMFVTWCCNOIEE-UHFFFAOYSA-N
• SMILES： C(NN1C=NC2N(C3=CC=CC=C3)N=CC=2C1=O)(=O)C1=CC=CC(Cl)=C1

Additional information on 3-chloro-N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}benzamide

Introduction to Compound with CAS No. 899996-28-2 and Product Name: 3-chloro-N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}benzamide

The compound with the CAS number 899996-28-2 and the product name 3-chloro-N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}benzamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of a chloro substituent on the benzamide moiety, coupled with the intricate pyrazolo[3,4-d]pyrimidine core, suggests a rich chemical space for biological activity exploration.

Recent studies in medicinal chemistry have highlighted the importance of heterocyclic scaffolds in drug design. The pyrazolo[3,4-d]pyrimidine scaffold is particularly noteworthy, as it is found in several bioactive molecules with diverse pharmacological profiles. This scaffold is known for its ability to interact with various biological targets, including enzymes and receptors, making it a valuable component in the development of novel therapeutics. The benzamide group further enhances the molecular complexity, offering multiple sites for functionalization and interaction.

In the context of current research, the compound 3-chloro-N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}benzamide has been investigated for its potential role in modulating key biological pathways. Preliminary studies suggest that this molecule may exhibit inhibitory activity against certain enzymes implicated in inflammatory and metabolic disorders. The chloro substituent on the benzamide moiety is particularly interesting, as it can influence both the electronic properties and the binding affinity of the molecule to its target.

The structural features of this compound also make it a promising candidate for further derivatization. By modifying various functional groups within the molecule, researchers can fine-tune its pharmacological properties to achieve desired therapeutic effects. For instance, alterations to the pyrazolo[3,4-d]pyrimidine core or the benzamide group could lead to enhanced potency or selectivity against specific biological targets. Such modifications are crucial in drug development, as they can significantly improve a molecule's efficacy and safety profile.

Moreover, computational studies have been instrumental in understanding the binding interactions of this compound with potential targets. Molecular docking simulations have revealed that 3-chloro-N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}benzamide can effectively bind to several enzymes and receptors involved in disease pathways. These findings provide a rational basis for designing further experiments to validate its biological activity. Such computational approaches are increasingly integral to modern drug discovery pipelines, offering a cost-effective and efficient means of identifying promising candidates.

The synthesis of this compound involves multiple steps that showcase the expertise of organic chemists in constructing complex heterocyclic systems. The formation of the pyrazolo[3,4-d]pyrimidine core requires precise control over reaction conditions to ensure high yield and purity. Additionally, introducing the chloro substituent on the benzamide group necessitates careful selection of reagents and catalysts to avoid unwanted side reactions. These synthetic challenges highlight the importance of advanced chemical methodologies in producing such intricate molecules.

In conclusion, compound CAS no. 899996-28-2 and its product name 3-chloro-N-{4-oxo-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}benzamide represent a significant contribution to pharmaceutical chemistry. Its unique structural features and potential biological activity make it a compelling candidate for further investigation. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, molecules like this one will play an increasingly important role in addressing unmet medical needs.